Cas no 37589-57-4 (perfluoroeicosane)

• Product Name: perfluoroeicosane
• CAS No: 37589-57-4
• MF: C₂₀F₄₂
• MW: 1038.14695358276
• CID: 89259
• PubChem ID: 520855
• Update Time: 2025-04-18

perfluoroeicosane Chemical and Physical Properties

Names and Identifiers

• perfluoroeicosane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-dotetracontafluoroicosane
• Perfluoro-n-eicosane
• Perfluoro-n-eicosaneneat
• A823779
• 37589-57-4
• Eicosane, dotetracontafluoro-
• AKOS015852897
• Dotetracontafluoroicosane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-dotetracontakis(fluoranyl)icosane
• Eicosane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-dotetracontafluoro-
• MFCD00000438
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-Dotetracontafluoroicosane #
• SCHEMBL1779065
• FS86JEB4VS
• CS-0451833
• FT-0676236
• DTXSID60191024
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,20-dotetracontafluoroeicosane
• EINECS 253-557-9
• BENZYL2-ACETAMIDO-2-DEOXY-4-O-(BETA-D-GALACTOPYRANOSYL)-BETA-D-GLUCOPYRANOSIDE
• NS00019026
• perfluoroicosane
• G77190

• MDL： MFCD00000438
• Inchi： 1S/C20F42/c21-1(22,3(25,26)5(29,30)7(33,34)9(37,38)11(41,42)13(45,46)15(49,50)17(53,54)19(57,58)59)2(23,24)4(27,28)6(31,32)8(35,36)10(39,40)12(43,44)14(47,48)16(51,52)18(55,56)20(60,61)62
• InChI Key： WSXNCJNDCDTRSA-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 1037.93000
• Monoisotopic Mass: 1037.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 62
• Rotatable Bond Count: 19
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: powder
• Density: 1.764
• Melting Point: 164-166 °C(lit.)
• Boiling Point: 320°C
• Flash Point: 320°C
• Refractive Index: 1.273
• PSA: 0.00000
• LogP: 13.54640
• Solubility: Insoluble

perfluoroeicosane Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides